Cas no 951885-82-8 (3,4-Dichloro-3'-fluorobenzophenone)

• Product Name: 3,4-Dichloro-3'-fluorobenzophenone
• CAS No: 951885-82-8
• MF: C₁₃H₇Cl₂FO
• MW: 269.0984852314
• CID: 4722061
• Update Time: 2025-10-31

3,4-Dichloro-3'-fluorobenzophenone Chemical and Physical Properties

Names and Identifiers

• 3,4-DICHLORO-3'-FLUOROBENZOPHENONE
• (3,4-Dichlorophenyl)(3-fluorophenyl)methanone
• BC4183750
• 3,4-Dichloro-3'-fluorobenzophenone

• Inchi： 1S/C13H7Cl2FO/c14-11-5-4-9(7-12(11)15)13(17)8-2-1-3-10(16)6-8/h1-7H
• InChI Key： MJADLEZEPKBNPE-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C1C=CC=C(C=1)F)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• Topological Polar Surface Area: 17.1

Additional information on 3,4-Dichloro-3'-fluorobenzophenone

Introduction to 3,4-Dichloro-3'-fluorobenzophenone (CAS No. 951885-82-8) and Its Emerging Applications in Chemical Biology

3,4-Dichloro-3'-fluorobenzophenone, identified by the Chemical Abstracts Service registry number 951885-82-8, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This benzophenone derivative, characterized by the presence of both chlorine and fluorine substituents, exhibits distinct reactivity and utility in various synthetic and pharmaceutical applications.

The molecular structure of 3,4-Dichloro-3'-fluorobenzophenone consists of a central benzophenone core substituted with two chlorine atoms at the 3 and 4 positions, and a fluorine atom at the 3' position of the second benzene ring. This arrangement imparts a high degree of electronic unsaturation and reactivity, making it a valuable intermediate in organic synthesis. The chlorine atoms enhance electrophilic substitution reactions, while the fluorine atom introduces both lipophilicity and metabolic stability, which are crucial factors in drug design.

In recent years, 3,4-Dichloro-3'-fluorobenzophenone has been extensively explored for its role in the development of novel therapeutic agents. Its ability to serve as a precursor for more complex molecules has positioned it as a key building block in medicinal chemistry. For instance, researchers have leveraged its reactive sites to synthesize kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The introduction of fluorine at the 3' position not only improves the compound's bioavailability but also enhances its binding affinity to biological targets.

One of the most compelling aspects of 3,4-Dichloro-3'-fluorobenzophenone is its application in photodynamic therapy (PDT). The benzophenone moiety can be excited by light sources, leading to the generation of reactive oxygen species (ROS) that selectively target diseased cells. The presence of electron-withdrawing groups like chlorine and fluorine modulates the absorption spectrum of the compound, allowing for precise control over its photophysical properties. This has enabled the design of photosensitizers with improved efficacy and reduced side effects.

Moreover, advancements in computational chemistry have further elucidated the potential of 3,4-Dichloro-3'-fluorobenzophenone as a scaffold for drug discovery. Molecular modeling studies have revealed that its structure can be optimized to enhance interactions with specific biological receptors. These insights have guided the synthesis of derivatives with enhanced pharmacokinetic profiles, including improved solubility and tissue penetration. Such modifications are critical for developing next-generation therapeutics that can overcome existing limitations.

The compound's versatility extends beyond pharmaceutical applications. In materials science, 3,4-Dichloro-3'-fluorobenzophenone has been investigated for its potential use in organic electronics. Its aromatic structure and electron-deficient nature make it an attractive candidate for designing light-emitting diodes (LEDs) and organic photovoltaics (OPVs). By tuning the substitution pattern on the benzophenone core, researchers aim to develop materials with superior charge transport properties and longer operational lifetimes.

Recent experimental studies have also highlighted the role of 3,4-Dichloro-3'-fluorobenzophenone in catalysis. Transition metal-catalyzed reactions involving this compound have yielded novel heterocyclic compounds with significant biological activity. For example, palladium-catalyzed cross-coupling reactions have enabled the efficient construction of biaryl structures, which are common motifs in many active pharmaceutical ingredients (APIs). These findings underscore the compound's importance as a synthetic intermediate in industrial-scale chemical processes.

The environmental impact of using 3,4-Dichloro-3'-fluorobenzophenone has also been carefully evaluated. While its reactivity makes it a powerful tool in synthesis, efforts have been made to minimize waste and optimize reaction conditions for greener chemistry. Continuous flow reactors, for instance, have been employed to enhance efficiency and reduce solvent consumption. Such innovations align with global trends toward sustainable chemical manufacturing.

In conclusion, 3,4-Dichloro-3'-fluorobenzophenone (CAS No.951885-82-8) represents a cornerstone in modern chemical biology and pharmaceutical research. Its unique structural features enable diverse applications ranging from drug development to advanced materials science. As research continues to uncover new methodologies for utilizing this compound, 3',4-dichloro-3-fluorobenzophenone is poised to play an increasingly pivotal role in shaping future advancements across multiple scientific disciplines.